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Compound of Interest

Compound Name: SR10067

Cat. No.: B1399069

Essential guidance for the safe and compliant disposal of the research compound SR10067,
ensuring the protection of personnel and the environment.

As a novel REV-ERB agonist, SR10067 is a valuable tool in metabolic and neuropsychiatric
research.[1][2] While a specific Safety Data Sheet (SDS) with detailed disposal instructions is
not readily available, with one supplier noting it is not classified as a hazardous substance
under REACH regulations, it is imperative to handle its disposal with the same rigor as any
other laboratory chemical.[3] Adherence to established laboratory waste management
protocols is the most effective way to ensure safety and compliance.

This guide provides a comprehensive, step-by-step approach to the proper disposal of
SR10067, synthesized from general laboratory chemical waste guidelines.

Step 1: Waste Identification and Segregation

The first crucial step is to treat all SR10067 waste as chemical waste. Laboratory personnel
should consider all chemical solids, liquids, or containerized gases as hazardous waste unless
specifically confirmed otherwise by the institution's Environmental Health and Safety (EHS)
department.[4]

e Solid Waste: Collect unused or expired SR10067 powder, as well as any grossly
contaminated personal protective equipment (PPE) such as gloves and weigh paper, in a
designated solid chemical waste container.
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e Liquid Waste: Solutions containing SR10067 should be collected in a dedicated liquid
chemical waste container. Do not mix with other incompatible waste streams. For instance,
halogenated and non-halogenated solvents should be segregated.

o Sharps Waste: Needles, syringes, or any other sharps contaminated with SR10067 should
be disposed of in an appropriate puncture-resistant sharps container designated for
chemically contaminated sharps.

Step 2: Proper Waste Container Management

Proper containment is fundamental to safe chemical waste disposal.

o Container Selection: Use only appropriate, leak-proof containers for waste accumulation.
Plastic containers are often preferred for their durability.[5] The container must be compatible
with the waste being collected.

e Labeling: All waste containers must be clearly labeled. The label should include:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name(s) of the contents (e.g., "SR10067 in DMSO")

o

The approximate concentration of each component

o

The primary hazard(s) (e.g., Flammable, Toxic)

[¢]

The name and contact information of the principal investigator or laboratory supervisor

The date when waste was first added to the container

[¢]

» Container Condition: Ensure waste containers are always kept closed except when adding
waste. Regularly inspect containers for any signs of leakage or deterioration.

Step 3: Accumulation in a Satellite Accumulation Area
(SAA)

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near
the point of generation.
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e Location: The SAA must be under the control of the laboratory personnel generating the
waste.

e Volume Limits: There are strict limits on the amount of waste that can be accumulated in an
SAA. Once these limits are reached, the waste must be transferred to a central storage area
within a specified timeframe.

Waste Type Maximum Accumulation Volume
Non-Acutely Hazardous Waste 55 gallons

Acutely Hazardous Waste (Liquid) 1 quart

Acutely Hazardous Waste (Solid) 1 kilogram

Quantitative limits for Satellite Accumulation

Areas.

Step 4: Arranging for Disposal

Once a waste container is full or has been in the SAA for the maximum allowable time (typically
one year), it must be disposed of through the institution's EHS department.

» Request Pickup: Follow your institution's specific procedures to request a hazardous waste
pickup from EHS.

e Do Not Dispose via Regular Trash or Sewer: Chemical waste, including SR10067, must not
be disposed of in the regular trash or poured down the drain.

Step 5: Empty Container Disposal

Empty containers that once held SR10067 must also be managed properly.

o Triple Rinsing: For non-acutely hazardous chemicals, containers should be triple-rinsed with
a suitable solvent. The first rinsate should be collected as hazardous waste.

o Defacing Labels: After rinsing, the original label on the container must be defaced or
removed.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1399069?utm_src=pdf-body
https://www.benchchem.com/product/b1399069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1399069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Final Disposal: Once cleaned and defaced, the container can typically be disposed of in the
regular trash or recycled, depending on institutional policies. Glass containers should be
placed in a designated broken glass box.

Disposal Workflow for SR10067

The following diagram outlines the decision-making process for the proper disposal of
SR10067 waste.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1399069?utm_src=pdf-body
https://www.benchchem.com/product/b1399069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1399069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation & Collection

SR10067 Waste Generated
(Solid, Liquid, or Contaminated PPE)

Y

Collectin a
Compatible, Labeled
H r

azardous Waste Containel

Storage in Satellite Accumulation Area (SAA)

Store Container in SAA
At or Near Point of Generation

Empty Container Management

Is Container Full or
Accumulation Time Limit Reached?

Is the Original
SR10067 Container Empty?

Yes

Fina{'Disposal

Arrange for Waste Pickup Triple Rinse Container
with Institutional EHS (Collect First Rinsate as Waste)

l Y
EHS Collects and Disposes Deface or Remove

of Waste According to Regulations Original Label
A\
[Dispose of Empty Containej

in Appropriate Receptacle
(e.g., Trash, Glass Box)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1399069?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1399069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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